Cas no 1306216-59-0 (Benzamide, 5-chloro-2-fluoro-N-methoxy-N-methyl-)

• Product Name: Benzamide, 5-chloro-2-fluoro-N-methoxy-N-methyl-
• CAS No: 1306216-59-0
• MF: C₉H₉ClFNO₂
• MW: 217.624665021896
• CID: 5529799
• PubChem ID: 60674479
• Update Time: 2025-06-08

Benzamide, 5-chloro-2-fluoro-N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 5-chloro-2-fluoro-N-methoxy-N-methyl-
• 5-Chloro-2-fluoro-n-methoxy-n-methylbenzamide

• Inchi： 1S/C9H9ClFNO2/c1-12(14-2)9(13)7-5-6(10)3-4-8(7)11/h3-5H,1-2H3
• InChI Key： HNNUNXQEHOYFAH-UHFFFAOYSA-N
• SMILES： C(N(OC)C)(=O)C1=CC(Cl)=CC=C1F

Computed Properties

• Exact Mass: 217.0305844g/mol
• Monoisotopic Mass: 217.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Boiling Point: 345.5±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzamide, 5-chloro-2-fluoro-N-methoxy-N-methyl-

Benzamide, 5-chloro-2-fluoro-N-methoxy-N-methyl- (CAS No. 1306216-59-0): A Comprehensive Overview in Modern Chemical Biology

The compound Benzamide, 5-chloro-2-fluoro-N-methoxy-N-methyl- (CAS No. 1306216-59-0) represents a significant advancement in the realm of chemical biology, particularly in the development of novel pharmaceutical agents. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in therapeutic interventions. The presence of both chloro and fluoro substituents, combined with the N-methoxy-N-methyl moiety, imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for highly specific and effective compounds capable of modulating biological pathways with minimal off-target effects. Benzamide, 5-chloro-2-fluoro-N-methoxy-N-methyl- stands out as a promising candidate due to its ability to interact selectively with biological targets. This selectivity is largely attributed to the electronic and steric effects induced by the substituents present in its molecular structure.

The synthesis of Benzamide, 5-chloro-2-fluoro-N-methoxy-N-methyl- involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the chloro and fluoro groups at strategic positions within the benzamide core enhances the compound's lipophilicity and metabolic stability, crucial factors for its efficacy as a drug candidate. Additionally, the N-methoxy-N-methyl substituents contribute to the molecule's overall solubility and bioavailability, further improving its pharmacokinetic profile.

The biological activity of Benzamide, 5-chloro-2-fluoro-N-methoxy-N-methyl- has been extensively studied in various preclinical models. Research indicates that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in inflammatory and oncological pathways. For instance, studies have demonstrated its ability to modulate the activity of enzymes such as cyclooxygenase-2 (COX-2) and Janus kinases (JAKs), which are pivotal in mediating inflammatory responses and cancer progression.

One of the most intriguing aspects of Benzamide, 5-chloro-2-fluoro-N-methoxy-N-methyl- is its potential application in the treatment of chronic inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including rheumatoid arthritis, Crohn's disease, and certain types of cancer. By selectively inhibiting key inflammatory mediators, this compound holds promise for alleviating symptoms and slowing disease progression. Preliminary clinical trials have shown encouraging results, suggesting that it may serve as a viable therapeutic option for patients suffering from these conditions.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The presence of fluorine atoms in molecules like Benzamide, 5-chloro-2-fluoro-N-methoxy-N-methyl- often leads to enhanced binding affinity and metabolic stability. This phenomenon is attributed to the strong electronegativity of fluorine, which can influence electronic distributions within the molecule and improve interactions with biological targets. Furthermore, fluorine atoms can be incorporated into drugs to prolong their half-life and reduce susceptibility to degradation by metabolic enzymes.

In conclusion, Benzamide, 5-chloro-2-fluoro-N-methoxy-N-methyl- (CAS No. 1306216-59-0) represents a significant advancement in chemical biology and pharmaceutical development. Its unique structural features and demonstrated biological activity make it a compelling candidate for further research and clinical application. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly vital role in the development of targeted therapies for a wide range of diseases.